An In-depth Technical Guide to p,p'-DDE-d8: Chemical Properties, Analysis, and Biological Fate
An In-depth Technical Guide to p,p'-DDE-d8: Chemical Properties, Analysis, and Biological Fate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of p,p'-Dichlorodiphenyldichloroethylene-d8 (p,p'-DDE-d8), a deuterated analog of the persistent environmental contaminant p,p'-DDE. This document details its chemical and physical properties, outlines common experimental protocols for its analysis, and discusses the metabolic context of its non-deuterated counterpart.
Core Chemical and Physical Properties
| Property | Value | Source |
| Molecular Formula | C₁₄Cl₄D₈ | ChemSrc |
| Molecular Weight | 326.075 g/mol | ChemSrc |
| Exact Mass | 323.988 Da | ChemSrc |
| LogP | 6.1879 | ChemSrc |
| Melting Point | 88-90 °C (for p,p'-DDE) | ChemBK, NCBI |
| Boiling Point | 336 °C (for p,p'-DDE) | AERU, NCBI |
| Solubility | Slightly soluble in acetone (B3395972) and chloroform; very slightly soluble in methanol. | ChemicalBook |
| Appearance | White crystalline solid (for p,p'-DDE) | PubChem |
Experimental Protocols: Analysis of p,p'-DDE in Biological Samples
The determination of p,p'-DDE concentrations in biological matrices such as serum and tissue is a critical aspect of environmental and toxicological research. p,p'-DDE-d8 plays a vital role as an internal standard in these analyses to ensure accuracy and precision by correcting for matrix effects and variations in sample processing.
Sample Preparation: Extraction from Serum
A common method for the extraction of organochlorine pesticides like p,p'-DDE from human serum involves a combination of liquid-liquid extraction (LLE) and solid-phase extraction (SPE) for cleanup.
Materials:
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Human serum sample
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p,p'-DDE-d8 internal standard solution
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Petroleum ether/diethyl ether mixture (1:1, v/v)
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Anhydrous sodium sulfate (B86663)
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SPE cartridges (e.g., Florisil or silica-based)
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Hexane
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Acetone
Protocol:
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Fortification: A known amount of p,p'-DDE-d8 internal standard is added to the serum sample.
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Liquid-Liquid Extraction: The fortified serum is extracted with a petroleum ether/diethyl ether mixture. The mixture is vortexed and then centrifuged to separate the organic and aqueous layers.
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Drying: The organic layer is collected and passed through a column of anhydrous sodium sulfate to remove any residual water.
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Concentration: The organic extract is concentrated under a gentle stream of nitrogen.
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Solid-Phase Extraction Cleanup: The concentrated extract is loaded onto an SPE cartridge pre-conditioned with hexane. Interfering substances are removed by washing with appropriate solvents. The target analytes, including p,p'-DDE and p,p'-DDE-d8, are then eluted with a suitable solvent mixture (e.g., hexane/acetone).
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Final Concentration: The eluate is concentrated to a final volume suitable for GC-MS analysis.
Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the technique of choice for the sensitive and selective quantification of p,p'-DDE.
Instrumentation:
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Gas chromatograph coupled to a mass spectrometer (single quadrupole or tandem quadrupole).
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Capillary column (e.g., HP-5MS or equivalent).
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Autosampler.
Typical GC-MS Parameters:
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Injection Volume: 1-2 µL
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Inlet Temperature: 250-280 °C
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Carrier Gas: Helium at a constant flow rate.
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Oven Temperature Program: A temperature gradient is used to separate the analytes. A typical program might start at a low temperature (e.g., 70°C), ramp up to a higher temperature (e.g., 300°C), and hold for a few minutes.
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Mass Spectrometer: Operated in electron ionization (EI) mode. For quantification, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) is used to enhance sensitivity and selectivity. Specific ions for both p,p'-DDE and p,p'-DDE-d8 are monitored.
Metabolic Fate of p,p'-DDE
p,p'-DDE is the primary and most persistent metabolite of the insecticide p,p'-DDT. The conversion of p,p'-DDT to p,p'-DDE occurs through dehydrochlorination.[2] This metabolic process is relatively slow, and p,p'-DDE itself is further metabolized at a very slow rate, which leads to its bioaccumulation in fatty tissues.[3]
Studies in various organisms, including humans and wildlife, have shown that p,p'-DDE can have endocrine-disrupting effects, acting as an anti-androgen.[4] Research on Atlantic salmon hepatocytes has indicated that exposure to p,p'-DDE can impact carbohydrate and lipid metabolism and may interfere with mechanisms linked to DNA methylation.[5][6]
The metabolism of the deuterated form, p,p'-DDE-d8, is not extensively studied. However, the substitution of hydrogen with deuterium (B1214612) can sometimes lead to a kinetic isotope effect, potentially slowing down metabolic reactions that involve the breaking of a carbon-deuterium bond.[1] This property further enhances its suitability as an internal standard, as it is less likely to be metabolized during the analytical procedure.
Visualizations
Experimental Workflow for p,p'-DDE Analysis
Caption: A flowchart of the analytical procedure for p,p'-DDE quantification.
Metabolic Pathway of p,p'-DDT to p,p'-DDE
Caption: The metabolic conversion of p,p'-DDT to its persistent metabolite p,p'-DDE.
References
- 1. p,p'-DDE-d8 | CAS#:93952-19-3 | Chemsrc [chemsrc.com]
- 2. Dichlorodiphenyldichloroethylene - Wikipedia [en.wikipedia.org]
- 3. Background Information for p,p’-DDE - Interaction Profile for: Persistent Chemicals Found in Fish (Chlorinated Dibenzo-p-Dioxins, Hexachlorobenzene, p,p’-DDE, Methylmercury, and Polychlorinated Biphenyls) - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 4. Persistent DDT metabolite p,p'-DDE is a potent androgen receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Metabolic effects of p,p'-DDE on Atlantic salmon hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
